Cas no 1448129-42-7 (4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide)

• Product Name: 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide
• CAS No: 1448129-42-7
• MF: C₁₄H₁₆ClN₃O₂S₂
• MW: 357.878739356995
• CID: 6566553
• Update Time: 2025-06-09

4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide

• Inchi： 1S/C14H16ClN3O2S2/c15-11-1-3-13(4-2-11)22(19,20)17-12-5-8-18(9-6-12)14-16-7-10-21-14/h1-4,7,10,12,17H,5-6,8-9H2
• InChI Key： QEDISJHIARCNST-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CS3)CC2)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide

Research Brief on 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide (CAS: 1448129-42-7)

The compound 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide (CAS: 1448129-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this sulfonamide derivative as a promising scaffold for drug discovery, particularly in the context of targeting protein-protein interactions (PPIs) and enzyme inhibition. The compound's unique structural features, including the thiazole and piperidine moieties, contribute to its ability to modulate biological pathways with high specificity. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinities and pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The study utilized X-ray crystallography to reveal the precise interactions between the sulfonamide group and the enzyme's active site, providing a structural basis for further optimization.

Another line of research has explored the compound's potential as an anti-inflammatory agent. Preclinical models have shown that 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide effectively suppresses pro-inflammatory cytokines by targeting the NF-κB signaling pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its utility in treating chronic inflammatory diseases.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Recent pharmacokinetic studies indicate that modifications to the thiazole ring or the sulfonamide linker could enhance its metabolic stability. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with improved therapeutic profiles.

In conclusion, 4-chloro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzenesulfonamide represents a versatile lead compound with broad applications in drug discovery. Ongoing research is expected to further elucidate its mechanisms and expand its therapeutic potential, making it a focal point in the development of next-generation pharmaceuticals.